Cas no 62067-18-9 (1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate)

• Product Name: 1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate
• CAS No: 62067-18-9
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 459204
• PubChem ID: 71390279
• Update Time: 2025-04-19

1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(phenylmethoxy)-, monoacetate
• acetic acid,2-phenylmethoxypropane-1,3-diol
• 62067-18-9
• DTXSID40812200
• Acetic acid--2-(benzyloxy)propane-1,3-diol (1/1)

• Inchi： 1S/C10H14O3.C2H4O2/c11-6-10(7-12)13-8-9-4-2-1-3-5-9;1-2(3)4/h1-5,10-12H,6-8H2;1H3,(H,3,4)
• InChI Key： CPGLJDZUDNRUNJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CO)CO.OC(C)=O

Computed Properties

• Exact Mass: 242.11544
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99